4-(Imidazol-1-ylmethyl)thian-4-ol

• IUPAC Name: 4-(imidazol-1-ylmethyl)thian-4-ol
• InChI: InChI=1S/C9H14N2OS/c12-9(1-5-13-6-2-9)7-11-4-3-10-8-11/h3-4,8,12H,1-2,5-7H2
• InChI Key: DDIQORGTGJQLAM-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CN2C=CN=C2)O
• Molecular Formula: C9H14N2OS
• Molecular Weight: 198.29 g/mol

Description

4-(Imidazol-1-ylmethyl)thian-4-ol is a heterocyclic compound featuring an imidazole ring linked via a methyl group to a thiane (tetrahydrothiopyran) scaffold bearing a hydroxyl group at the 4-position. This structure combines the electron-rich imidazole moiety, known for its role in coordination chemistry and medicinal applications, with a sulfur-containing thianol group, which may enhance solubility and influence bioavailability. Its synthesis typically involves condensation or substitution reactions, though specific protocols are less documented compared to structurally related analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Imidazol-1-ylmethyl)thian-4-ol typically involves the formation of the imidazole ring followed by the introduction of the thian-4-ol group. One common method is the reaction of imidazole with a suitable thian-4-ol precursor under controlled conditions. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure high yield and purity .

Industrial Production Methods

Industrial production of 4-(Imidazol-1-ylmethyl)thian-4-ol may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This can include continuous flow reactors and automated systems to control the reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

4-(Imidazol-1-ylmethyl)thian-4-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the imidazole ring or the thian-4-ol group.

Substitution: The imidazole ring can participate in substitution reactions, where one of the hydrogen atoms is replaced by another group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but often involve specific solvents, temperatures, and catalysts to achieve the desired products .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazole derivatives with different functional groups, while substitution reactions can introduce various substituents onto the imidazole ring .

Scientific Research Applications

4-(Imidazol-1-ylmethyl)thian-4-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s imidazole ring is known for its biological activity, making it useful in studying enzyme interactions and other biological processes.

Medicine: Derivatives of imidazole are used in developing pharmaceuticals, including antifungal and antibacterial agents.

Industry: The compound can be used in the production of materials with specific chemical properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(Imidazol-1-ylmethyl)thian-4-ol involves its interaction with specific molecular targets. The imidazole ring can bind to enzymes and other proteins, affecting their activity. This interaction can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and discussion highlight structural, synthetic, and functional distinctions between 4-(imidazol-1-ylmethyl)thian-4-ol and key analogs:

Compound Name	Structural Features	Synthesis Method	Pharmacological Activity	Key Physical/Chemical Properties
4-(Imidazol-1-ylmethyl)thian-4-ol	Imidazole-methyl, thiane backbone, hydroxyl group	Condensation/substitution reactions	Aromatase inhibition (potential)	Moderate solubility (polar hydroxyl group)
4-(2-Thienyl)-1-(4-methylbenzyl)-1H-imidazole	Thienyl, benzyl substituents	Nucleophilic substitution	Not explicitly stated	High lipophilicity (aromatic substituents)
4-[(1-Imidazolyl)methyl]phenylboronic acid	Boronic acid substituent	Suzuki coupling precursor	Drug design (e.g., protease inhibitors)	Reactive in cross-couplings, moderate stability
Fadrozole Hydrochloride	Imidazole, benzonitrile group	Multi-step synthesis	Clinically used aromatase inhibitor	Crystalline, high thermal stability
4,4'-Bis(imidazol-1-ylmethyl)biphenyl-Zn(II) complex	Biphenyl linker, Zn(II) coordination	Hydrothermal synthesis	MOF/catalytic applications	Orthorhombic crystal system (a=14.829 Å, etc.)

Structural and Functional Analysis

• Heterocyclic Backbone: Unlike thiazole or oxadiazole derivatives (e.g., compounds in –14), 4-(imidazol-1-ylmethyl)thian-4-ol incorporates a thiane ring. The sulfur atom in thiane may enhance metabolic stability compared to oxygen analogs like (1H-imidazol-4-yl)methanol .
• Substituent Effects : The hydroxyl group in 4-(imidazol-1-ylmethyl)thian-4-ol contrasts with boronic acid () or benzonitrile () groups in other imidazole derivatives. These substituents influence reactivity and target binding; for example, boronic acids are pivotal in Suzuki-Miyaura cross-couplings, while hydroxyl groups improve aqueous solubility .
• Coordination Chemistry : The Zn(II) complex () demonstrates how imidazole-methyl groups facilitate metal coordination, forming 2D networks. In contrast, 4-(imidazol-1-ylmethyl)thian-4-ol’s thiane backbone may limit such applications due to steric hindrance .

Pharmacological Activity

• Aromatase Inhibition: Both 4-(imidazol-1-ylmethyl)thian-4-ol and Fadrozole target aromatase, but Fadrozole’s benzonitrile group enhances binding affinity, making it clinically viable. The thianol group may offer novel binding interactions but requires validation .
• Anticancer and Antiviral Potential: Thiazole and isoxazole derivatives (–14) exhibit broader activities (e.g., antiviral, antiplatelet), suggesting that 4-(imidazol-1-ylmethyl)thian-4-ol’s specificity for aromatase could limit its scope unless modified .